4-tert-butyl-N-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H28N2O2S/c1-15-6-11-21-20(14-15)19(16(2)24-21)12-13-23-27(25,26)18-9-7-17(8-10-18)22(3,4)5/h6-11,14,23-24H,12-13H2,1-5H3
• InChI Key: JIHYILUFJDFIEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2CCNS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C
• Molecular Formula: C22H28N2O2S
• Molecular Weight: 384.5 g/mol

Description

The compound “4-tert-butyl-N-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]benzenesulfonamide” is a complex organic molecule. It contains an indole ring, which is a significant heterocyclic system in natural products and drugs. Indoles play a main role in cell biology and have various biologically vital properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Indole derivatives can undergo a variety of reactions, including those involving their aromatic ring system.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Indole derivatives are known to have a wide range of biological activities, including anticancer, anti-inflammatory, antinociceptive, antipsychotic, analgesic, cytotoxic, and 5-lipoxygenase inhibitory activities.

Future Directions

Indole derivatives are a significant area of research due to their wide range of biological activities. Future research may focus on developing new synthesis methods for these compounds, exploring their biological activities, and developing them into effective therapeutic agents.